Cas no 425-97-8 (Propanoic acid,3-chloro-2,2,3-trifluoro-)

• Product Name: Propanoic acid,3-chloro-2,2,3-trifluoro-
• CAS No: 425-97-8
• MF: C₃H₂ClF₃O₂
• MW: 162.494990825653
• CID: 324854
• PubChem ID: 20531322
• Update Time: 2025-04-19

Propanoic acid,3-chloro-2,2,3-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-chloro-2,2,3-trifluoro-
• 3-chloro-2,2,3-trifluoropropanoic acid
• 3-Chloro-2,2,3-trifluoropropionicacid
• LogP
• 3-Chloro-2,2,3-trifluoro propionic acid
• SCHEMBL11047367
• DTXSID90608413
• 425-97-8
• 3-chloro-2,2,3-trifluoro-propionic acid

• Inchi： 1S/C3H2ClF3O2/c4-1(5)3(6,7)2(8)9/h1H,(H,8,9)
• InChI Key： IIJWIPPCXINBOZ-UHFFFAOYSA-N
• SMILES： ClC(C(C(=O)O)(F)F)F

Computed Properties

• Exact Mass: 161.96956
• Monoisotopic Mass: 161.9695415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.611
• Boiling Point: 151.4°C at 760 mmHg
• Flash Point: 45.4°C
• Refractive Index: 1.369
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acids